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Compound of Interest

Compound Name: SHP844

Cat. No.: B15073157

For researchers, scientists, and drug development professionals, the proper disposal of
chemical reagents is a critical component of laboratory safety and environmental responsibility.
This document provides a comprehensive guide to the safe and compliant disposal of SHP844,
a SHP2 inhibitor used in research. Adherence to these procedures is essential to minimize
risks and ensure a safe laboratory environment.

As a specific Safety Data Sheet (SDS) for SHP844 is not publicly available, these guidelines
are based on best practices for the disposal of research-grade small molecule inhibitors. It is
imperative to consult your institution's Environmental Health and Safety (EHS) department for
specific protocols and regulatory requirements.

Immediate Safety and Handling

Before disposal, ensure that all personnel handling SHP844 are familiar with its potential
hazards. While detailed toxicological data is not widely published, it should be handled with the
standard precautions for a novel bioactive compound.

Personal Protective Equipment (PPE) is mandatory:
o Eye Protection: Safety glasses or goggles are required at all times.
o Hand Protection: Chemical-resistant gloves (e.g., nitrile) are essential.

o Body Protection: A lab coat must be worn.
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Disposal Procedures for SHP844

The primary principle for the disposal of SHP844 is to treat it as hazardous chemical waste.
Under no circumstances should SHP844 or its solutions be disposed of down the drain.

Step-by-Step Disposal Protocol:
o Waste Segregation:

o Solid Waste: Collect pure SHP844 powder, contaminated personal protective equipment
(gloves, etc.), and weighing papers in a designated, sealed, and clearly labeled hazardous
waste container.

o Liquid Waste: Solutions containing SHP844 should be collected in a separate, sealed, and
labeled hazardous liquid waste container. Do not mix with other incompatible waste
streams.

o Sharps Waste: Needles, syringes, or any other contaminated sharps must be disposed of
in a designated sharps container for chemical waste.

o Container Labeling:

o All waste containers must be clearly labeled with "Hazardous Waste," the full chemical
name ("SHP844"), the primary hazard (e.g., "Chemical Waste," "Toxic"), and the
accumulation start date.

o Storage:

o Store waste containers in a designated, well-ventilated, and secure area, away from
incompatible materials.

o Waste Pickup:

o Arrange for the disposal of the hazardous waste through your institution's EHS department
or a licensed chemical waste disposal contractor.

Quantitative Data Summary for Disposal
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In the absence of a specific SDS, quantitative disposal limits are not available. The following
table provides qualitative guidelines for the proper segregation and disposal of SHP844 waste.

Waste Type Container Type Disposal Notes
) Labeled, sealed, chemical- For collection of unused or
Solid SHP844 _ _ _
resistant container expired pure compound.

Includes gloves, weighing

) paper, and other disposable
) ) Labeled, sealed, chemical- )
Contaminated Solids ] ] lab supplies that have come
resistant bag or container _ _ _
into direct contact with

SHP844.

For collection of all solutions

o ] Labeled, sealed, chemical- containing SHP844. Specify
Liquid Solutions )

resistant bottle solvent on the label. Do not

mix with incompatible solvents.

) For needles, syringes, and
_ Puncture-resistant sharps _
Contaminated Sharps ) ) other sharps contaminated
container for chemical waste )
with SHP844.

Experimental Protocols

As this document focuses on disposal, detailed experimental protocols for the use of SHP844
are not included. Please refer to relevant research publications for methodologies related to its
application as a SHP2 inhibitor.

Visualizing the Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
materials contaminated with SHP844.
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 To cite this document: BenchChem. [Proper Disposal of SHP844: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15073157#shp844-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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